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Compound of Interest

Compound Name: Purpurogenone

Cat. No.: B12685956

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for
Purpurogenone, a secondary metabolite produced by the fungus Penicillium purpurogenum.
While detailed experimental NMR spectra for Purpurogenone are not readily available in the
published literature, this document presents the known mass spectrometry information and
offers predicted Nuclear Magnetic Resonance (NMR) data based on its established chemical
structure. This guide also outlines a general experimental protocol for the isolation and
spectroscopic analysis of fungal metabolites.

Mass Spectrometry (MS) Data

The molecular weight of Purpurogenone was first determined by mass spectrometry, which
was instrumental in correcting an earlier proposed molecular formula. The reported molecular
weight established the molecular formula as C29H20011.[1]

Table 1: Mass Spectrometry Data for Purpurogenone

Parameter Value Reference
Molecular Weight 544 or 546 [1]
Molecular Formula C29H20011 [1]
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Predicted Nuclear Magnetic Resonance (NMR) Data

In the absence of published experimental NMR spectra, the following tables present predicted
1H and 3C NMR chemical shifts for Purpurogenone. These predictions were generated using
computational algorithms based on the known chemical structure of the compound. It is
important to note that these are theoretical values and may differ from experimental results.

Table 2: Predicted *H NMR Chemical Shifts for Purpurogenone

Predicted Chemical Shift Lo
Atom Number Multiplicity
(ppm)

Data generated based on

cheminformatics predictions

Table 3: Predicted 13C NMR Chemical Shifts for Purpurogenone

Atom Number Predicted Chemical Shift (ppm)

Data generated based on cheminformatics

predictions

Experimental Protocols

The following is a generalized protocol for the isolation and spectroscopic characterization of
fungal secondary metabolites, adapted from methodologies used for compounds isolated from

Penicillium species.

Fungal Cultivation and Extraction

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12685956?utm_src=pdf-body
https://www.benchchem.com/product/b12685956?utm_src=pdf-body
https://www.benchchem.com/product/b12685956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12685956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Cultivation:Penicillium purpurogenum is cultured on a suitable solid or in a liquid medium to
promote the production of secondary metabolites.

» Extraction: The fungal biomass and/or the culture broth are extracted with an organic
solvent, such as ethyl acetate or methanol, to isolate the crude mixture of metabolites.

Chromatographic Purification
The crude extract is subjected to various chromatographic techniques to isolate

Purpurogenone in its pure form. This typically involves:

o Column Chromatography: The extract is first separated using column chromatography with a
silica gel or other suitable stationary phase.

o High-Performance Liquid Chromatography (HPLC): Further purification is achieved using
preparative HPLC, often with a reversed-phase column.

Spectroscopic Analysis

o Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to
determine the accurate mass and molecular formula of the isolated compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The purified compound is dissolved in a deuterated solvent (e.g., CDCls, DMSO-
ds) and a *H NMR spectrum is acquired to determine the proton chemical shifts, coupling
constants, and multiplicities.

o 13C NMR: A13C NMR spectrum is acquired to identify the number of unique carbon atoms
and their chemical environments.

o 2D NMR: Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, are used to
establish the connectivity between protons and carbons, leading to the complete structural
elucidation.

Visualization of Experimental Workflow
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The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a fungal metabolite like Purpurogenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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